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Compound of Interest

Compound Name: LP-922761

Cat. No.: B15603262 Get Quote

LP-922761 hydrate | AAK1 inhibitor | MedChemExpress LP-922761 hydrate is a potent,

selective and orally active adapter protein-2 associated kinase 1 (AAK1) inhibitor with IC50s of

4.8 nM and 7.6 nM in enzyme and cell assays, respectively. LP-922761 hydrate also inhibits

BMP-2-inducible protein kinase (BIKE) with an IC50 of 24 nM. LP-922761 hydrate shows less

activity at cyclin G-associated kinase (GAK), opioid, adrenergic α2 or GABAa receptors. 1...

LP-922761 hydrate is a potent, selective and orally active adapter ... LP-922761 hydrate is a

potent, selective and orally active adapter protein-2 associated kinase 1 (AAK1) inhibitor with

IC50s of 4.8 nM and 7.6 nM in enzyme and cell assays, respectively. LP-922761 hydrate also

inhibits BMP-2-inducible protein kinase (BIKE) with an IC50 of 24 nM. LP-922761 hydrate

shows less activity at cyclin G-associated kinase (GAK), opioid, adrenergic α2 or GABAa

receptors. 2 LP-922761 | AAK1 inhibitor LP-922761 is a potent and selective AAK1 inhibitor

with IC50 of 4.8 nM and 7.6 nM in enzyme and cell assays, respectively. It also inhibits BIKE

with IC50 of 24 nM, and shows less activity at GAK, opioid, adrenergic α2 or GABAa receptors.

3... LP-922761 hydrate is a potent, selective and orally active adapter protein-2 associated

kinase 1 (AAK1) inhibitor with IC50s of 4.8 nM and 7.6 nM in enzyme and cell assays,

respectively. LP-922761 hydrate also inhibits BMP-2-inducible protein kinase (BIKE) with an

IC50 of 24 nM. LP-922761 hydrate shows less activity at cyclin G-associated kinase (GAK),

opioid, adrenergic α2 or GABAa receptors. 4 I have successfully found the IC50 values for LP-
922761 against its primary target, AAK1, in both enzymatic and cellular assays.

I have also identified a secondary target, BIKE, and some off-target receptors.
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However, I still need to find information on alternative AAK1 inhibitors and their IC50 values

to create a comparison.

I also need to find the detailed experimental protocols for these IC50 value determinations to

ensure a fair and objective comparison.

Finally, I need to gather information about the AAK1 signaling pathway to create the

requested visualization.

Given this, I will proceed with the next logical steps in my original plan.I have gathered a

significant amount of data on LP-922761 and several other AAK1 inhibitors, including their

IC50 values against AAK1, BIKE, and GAK. This allows me to create a comparison table. I also

found some general information about how IC50 is determined but not the specific, detailed

protocols for each compound. For the signaling pathway, I know that AAK1 is involved in the

Wnt pathway and alpha-synuclein aggregation, and that it phosphorylates the μ2 subunit of the

AP2 complex. This is enough to create a simplified diagram.

Given the information at hand, I can proceed to generate the comparison guide. I will have to

make a note about the lack of detailed, side-by-side experimental protocols, which is a

limitation in providing a truly independent verification based solely on the provided search

results. However, I can still present the available data in the requested format. Therefore, I will

now proceed to generate the final response.

An Independent Review of LP-922761's IC50 and a Comparative Analysis with Alternative

AAK1 Inhibitors

For researchers and professionals in drug development, the independent verification of a

compound's potency is a critical step in the evaluation process. This guide provides a

comparative analysis of the half-maximal inhibitory concentration (IC50) of LP-922761, a potent

and selective inhibitor of Adaptor-Associated Kinase 1 (AAK1), against other known inhibitors

of AAK1 and related kinases. The data presented is compiled from publicly available resources

to offer an objective overview.

Comparative Analysis of AAK1 Inhibitor Potency
LP-922761 demonstrates high potency for AAK1 in both enzymatic and cellular assays.[5] To

provide a broader context for these values, the following table compares the IC50 values of LP-
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922761 with other notable AAK1 inhibitors, as well as their activity against the related kinases

BIKE (BMP-2-inducible protein kinase) and GAK (Cyclin G-associated kinase).

Compound
Name

AAK1 IC50
(nM)

BIKE IC50
(nM)

GAK IC50
(nM)

Assay Type Reference

LP-922761 4.8 24 Less Active Enzyme [5]

7.6 Cell [5]

LP-935509 3.3 14 320 Enzyme [6][7]

BMT-090605 0.6 45 60 Not Specified [6][7]

BMT-124110 0.9 17 99 Not Specified [7]

BMS-911172
12 (Enzyme),

51 (Cell)
Not Reported Not Reported Enzyme, Cell [8]

Compound

24 (Patented)
0.07 Not Reported Not Reported Not Specified [9]

SGC-AAK1-1 270
Potent

Inhibition
Not Reported Not Specified [7]

SGC-AAK1-

1N
1800 Not Reported Not Reported Not Specified [7]

TIM-063 8510 Not Reported Not Reported Not Specified [10]

TIM-098a 870 (Cell) Not Reported Not Reported Cell [10]

Sunitinib Kd = 11 Kd = 5.5 Kd = 20 Binding (Kd) [11]

Erlotinib
Kd = 3.1 (for

GAK)
Not Reported

Potent

Inhibition
Binding (Kd) [12]

GAK inhibitor

49
Not Reported Not Reported 56 Cell [5][13]

Note on IC50 Values: It is crucial to recognize that IC50 values are highly dependent on the

specific experimental conditions under which they are measured.[14] Factors such as ATP

concentration in kinase assays can significantly influence the results, especially for ATP-
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competitive inhibitors.[14] Without access to the detailed experimental protocols for each of the

cited values, a direct, definitive comparison of potency is challenging. The data presented here

is for comparative purposes based on available information.

Experimental Protocols
A standardized and detailed experimental protocol is essential for the independent verification

and direct comparison of IC50 values. While the specific proprietary protocols for the

development of each listed compound are not publicly available, a general methodology for

determining the IC50 of a kinase inhibitor in an enzymatic assay is outlined below.

General Kinase Inhibition Assay Protocol (Enzymatic
IC50 Determination)

Reagents and Materials:

Recombinant human AAK1 enzyme

Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

ATP (Adenosine triphosphate)

Substrate (e.g., a specific peptide or protein substrate for AAK1, such as the μ2 subunit of

the AP2 complex)

Test compounds (LP-922761 and alternatives) dissolved in a suitable solvent (e.g.,

DMSO)

Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

Microplates (e.g., 384-well plates)

Plate reader capable of luminescence detection

Procedure:

A dilution series of the test compounds is prepared in the kinase buffer.
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The AAK1 enzyme and its specific substrate are mixed in the kinase buffer.

The test compound dilutions are added to the enzyme/substrate mixture in the microplate

wells. A control with solvent only (no inhibitor) is included.

The kinase reaction is initiated by adding a specific concentration of ATP (often at or near

the Km value for the enzyme).

The reaction is allowed to proceed for a set period at a controlled temperature (e.g.,

30°C).

The reaction is stopped, and the amount of ADP produced (correlating with enzyme

activity) is measured using a detection reagent.

The luminescence signal is read using a plate reader.

Data Analysis:

The percentage of inhibition for each compound concentration is calculated relative to the

control.

The IC50 value is determined by fitting the concentration-response data to a sigmoidal

dose-response curve using appropriate software (e.g., GraphPad Prism). The IC50 is the

concentration of the inhibitor that results in 50% inhibition of the enzyme's activity.

AAK1 Signaling Pathway and Inhibition
AAK1 is a serine/threonine kinase that plays a role in clathrin-mediated endocytosis through its

interaction with the AP2 complex. Its inhibition has been proposed as a therapeutic strategy for

various conditions, including neuropathic pain, schizophrenia, and Parkinson's disease.[9] The

following diagram illustrates a simplified representation of the AAK1 signaling pathway and the

point of inhibition by compounds like LP-922761.
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Caption: Simplified AAK1 signaling pathway in clathrin-mediated endocytosis and its inhibition

by LP-922761.

Experimental Workflow for IC50 Determination
The process of determining the IC50 value for a kinase inhibitor involves a series of sequential

steps, from initial compound preparation to final data analysis.
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Caption: General experimental workflow for determining the IC50 value of a kinase inhibitor.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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